Cas no 137522-83-9 ({[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile)

{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile structure
137522-83-9 structure
Product Name:{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile
CAS No:137522-83-9
MF:C13H18N6O3
MW:306.320421695709
CID:1252232
PubChem ID:644599
Update Time:2025-04-20

{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • {[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile
    • (4,6-Di-morpholin-4-yl-[1,3,5]triazin-2-yloxy)-acetonitrile
    • acetonitrile, 2-[(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)oxy]-
    • 2-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
    • 2,4-Dimorpholino-6-cyanomethoxy-s-triazine
    • Acetonitrile, ((4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)oxy)-
    • ((4,6-Di-4-morpholinyl-1,3,5-triazin-2-yl)oxy)acetonitrile
    • BRD-K76665732-001-07-4
    • CHEMBL1729668
    • MLS002537839
    • DTXSID10160225
    • [(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
    • AKOS000565688
    • HMS2407E24
    • NCGC00035056-03
    • BRN 5453820
    • STK770150
    • SMR000015222
    • 137522-83-9
    • MLS000071056
    • 2-{[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]OXY}ACETONITRILE
    • AB00406108-10
    • Inchi: 1S/C13H18N6O3/c14-1-6-22-13-16-11(18-2-7-20-8-3-18)15-12(17-13)19-4-9-21-10-5-19/h2-10H2
    • InChI Key: ZDWKNJMIIQMADI-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=C(N=C(N=2)N2CCOCC2)OCC#N)CC1

Computed Properties

  • Exact Mass: 306.14424
  • Monoisotopic Mass: 306.144038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.6
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.334
  • Boiling Point: 560.5°C at 760 mmHg
  • Flash Point: 292.8°C
  • Refractive Index: 1.57
  • PSA: 96.63
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